2-Bromo-N-ethyl-N-methylacetamide
Overview
Description
“2-Bromo-N-ethyl-N-methylacetamide” is a chemical compound with the CAS Number: 34680-81-4 . It has a molecular weight of 151.99 and its IUPAC name is 2-bromo-N-methylacetamide .
Molecular Structure Analysis
The molecular structure of “2-Bromo-N-ethyl-N-methylacetamide” consists of a two-carbon backbone (the acetamide part) with a bromine atom attached to one of the carbons . The nitrogen atom is bonded to a methyl group and an ethyl group .Physical And Chemical Properties Analysis
“2-Bromo-N-ethyl-N-methylacetamide” is a low-melting solid or semi-solid or liquid at room temperature . It has a density of 1.564±0.06 g/cm3 . The boiling point is 122 °C at a pressure of 20 Torr .Scientific Research Applications
Antidiabetic Potential : A study by Nazir et al. (2018) explored the synthesis of different derivatives using 2-bromo-N-phenyl/arylacetamides. These compounds were tested for antidiabetic potential via inhibition of the α-glucosidase enzyme and exhibited promising results, with two compounds showing significant activity.
Polymerization Process : Zhou et al. (2015) investigated amide group-containing polar solvents, including derivatives of N-methylacetamide, as ligands in the iron-catalyzed atom transfer radical polymerizations of methyl methacrylate. This study highlights the role of these solvents in influencing the polymerization process.
Anion Solvation Characterization : The research by Kondo et al. (1986) focused on understanding the solvation of anions in N-methylacetamide mixtures. This study provides insights into the interaction between N-methylacetamide and various anions, which is relevant in understanding solvation dynamics in similar compounds.
Pharmaceutical Synthesis : The study by Rani et al. (2016) involved the synthesis of novel acetamide derivatives for potential use as cytotoxic, anti-inflammatory, analgesic, and antipyretic agents. This demonstrates the application of acetamide derivatives, similar to 2-Bromo-N-ethyl-N-methylacetamide, in pharmaceutical compound synthesis.
Visible-Light-Driven Reactions : Research by Furukawa et al. (2020) explored the use of ethyl 2-bromo-2,2-difluoroacetate in visible-light-driven reactions. This highlights the utility of bromoacetate derivatives in light-driven chemical synthesis.
Peptide Synthesis : Li-peng and Cheng (2000) utilized 2-Bromo-1-ethyl Pyridinium Tetrafluoroborate, a related compound, for the synthesis of peptides containing N-methyl amino acid residues, demonstrating the role of such compounds in peptide synthesis.
Mechanism of Action
Safety and Hazards
This compound is classified as an irritant . It is highly flammable and can cause eye irritation . Safety measures include keeping away from heat, sparks, open flames, and hot surfaces . In case of skin contact, it is advised to take off immediately all contaminated clothing and rinse skin with water .
properties
IUPAC Name |
2-bromo-N-ethyl-N-methylacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10BrNO/c1-3-7(2)5(8)4-6/h3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TUGWYSNVIJREEF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C)C(=O)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80717846 |
Source
|
| Record name | 2-Bromo-N-ethyl-N-methylacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80717846 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-N-ethyl-N-methylacetamide | |
CAS RN |
119152-89-5 |
Source
|
| Record name | 2-Bromo-N-ethyl-N-methylacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80717846 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-bromo-N-ethyl-N-methylacetamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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